Cas no 2171671-58-0 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic acid
• CAS No: 2171671-58-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6436376
• PubChem ID: 165569136
• Update Time: 2025-07-21

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic acid
• 2171671-58-0
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5,5-dimethylhexanoic acid
• EN300-1523691

• Inchi： 1S/C28H34N2O5/c1-28(2,3)15-18(14-24(31)32)29-26(33)25(17-12-13-17)30-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23,25H,12-16H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： HEBQHVILPNAHPL-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CC(C)(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic acid

Introduction to 3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic Acid (CAS No. 2171671-58-0)

3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic acid (CAS No. 2171671-58-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a dimethylhexanoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The cyclopropyl group is known for its strain energy and unique electronic properties, which can influence the conformational flexibility and reactivity of the molecule. This makes it an attractive moiety for the design of compounds with specific biological activities. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to protect the amino group during the assembly of peptide chains. Its presence in this compound suggests that it may be used as an intermediate in the synthesis of more complex peptides or proteins.

The dimethylhexanoic acid moiety adds further complexity to the molecule, contributing to its overall hydrophobicity and potentially influencing its pharmacokinetic properties. The combination of these structural elements makes 3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic acid a versatile compound with a wide range of potential applications.

In recent years, there has been increasing interest in the use of complex organic compounds like this one for the development of novel therapeutic agents. One area where this compound shows promise is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structural features can modulate key signaling pathways involved in neuroprotection and neuroregeneration. For example, studies have demonstrated that certain derivatives of cyclopropyl-containing compounds can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

Another potential application of this compound is in cancer therapy. The presence of the Fmoc protecting group and the dimethylhexanoic acid moiety suggests that it may have properties that make it suitable for use as a prodrug or as part of a drug delivery system. Prodrugs are inactive compounds that are converted into active drugs within the body, often through enzymatic processes. This approach can improve the pharmacokinetic properties of drugs, such as their solubility and stability, while reducing side effects.

The use of complex organic compounds like 3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic acid in drug development also aligns with current trends in personalized medicine. Personalized medicine involves tailoring treatments to individual patients based on their genetic and molecular profiles. Compounds with specific structural features can be designed to target particular molecular pathways or receptors, making them more effective for specific patient populations.

In addition to its potential therapeutic applications, this compound may also be useful as a research tool. Its unique structure makes it an excellent candidate for studying protein-protein interactions and other biological processes at the molecular level. For example, it can be used to probe the binding sites of enzymes or receptors, providing insights into their mechanisms of action.

The synthesis and characterization of 3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic acid have been described in several recent publications. These studies highlight the importance of precise synthetic methods and advanced analytical techniques in ensuring the purity and integrity of the final product. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm the structure and purity of this compound.

The potential applications of this compound extend beyond traditional drug development. It may also find use in other areas such as materials science and biotechnology. For example, its unique structural features could make it suitable for use as a building block in the synthesis of functional polymers or as a component in biosensors or other diagnostic devices.

In conclusion, 3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5-dimethylhexanoic acid (CAS No. 2171671-58-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and beyond. Its unique structural features make it an attractive candidate for further study and development, particularly in areas such as neurodegenerative diseases and cancer therapy.